Cas no 33224-69-0 (2-ethoxy-2-phenylacetonitrile)

• Product Name: 2-ethoxy-2-phenylacetonitrile
• CAS No: 33224-69-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 2019471
• PubChem ID: 13441342
• Update Time: 2025-06-10

2-ethoxy-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• et ether-(()-2-Hydroxy-2-phenylacetonitrile
• Z1270207114
• EN300-153471
• ethoxy(phenyl)acetonitrile
• 2-ethoxy-2-phenylacetonitrile
• GS-0662
• AKOS015414237
• G23824
• 33224-69-0
• IBA22469
• SCHEMBL1200547
• GEO-01372

• Inchi： 1S/C10H11NO/c1-2-12-10(8-11)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3
• InChI Key： RTTFWOLWRMFSKA-UHFFFAOYSA-N
• SMILES： CCOC(C1C=CC=CC=1)C#N

Computed Properties

• Exact Mass: 161.084063974Da
• Monoisotopic Mass: 161.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-ethoxy-2-phenylacetonitrile

Professional Introduction to 2-Ethoxy-2-Phenylacetonitrile (CAS No. 33224-69-0)

2-Ethoxy-2-phenylacetonitrile, with the chemical formula C₉H₇O₂N, is a significant intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 33224-69-0, has garnered attention due to its versatile applications in the development of fine chemicals and pharmaceuticals. Its unique structural properties make it a valuable building block for synthesizing more complex molecules, particularly in the realm of drug discovery and agrochemical formulations.

The chemical structure of 2-Ethoxy-2-phenylacetonitrile consists of an ethoxy group attached to a phenyl ring, which is further linked to a nitrile group. This configuration imparts distinct reactivity patterns that are exploited in various synthetic pathways. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl systems found in many biologically active compounds.

In recent years, 2-Ethoxy-2-phenylacetonitrile has been extensively studied for its role in the synthesis of pharmacologically relevant molecules. One notable area of research involves its application in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitrile group can be hydrolyzed to an amide or carboxylic acid, providing a versatile handle for further functionalization. This adaptability has made it a preferred choice for medicinal chemists seeking to modify lead compounds into more potent and selective therapeutic agents.

The compound's significance extends beyond pharmaceuticals into the realm of materials science. Researchers have explored its use in the preparation of liquid crystals and organic semiconductors due to its ability to form stable π-stacking interactions. These interactions are essential for achieving ordered molecular arrangements, which are crucial for the performance of electronic devices such as OLEDs (organic light-emitting diodes) and solar cells. The ethoxy substituent also contributes to solubility enhancements, making it easier to process into desired formulations.

Advances in synthetic methodologies have further highlighted the importance of 2-Ethoxy-2-phenylacetonitrile. Catalytic processes, including transition metal-catalyzed reactions, have enabled more efficient and scalable production methods. For instance, palladium-catalyzed coupling reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, expanding the library of derivatives that can be synthesized. Such innovations have not only improved yield but also reduced waste, aligning with green chemistry principles.

The compound's reactivity also makes it a valuable tool in academic research. It serves as a substrate for studying reaction mechanisms and developing new catalytic systems. For example, investigations into its decomposition pathways have provided insights into radical-mediated reactions, which are relevant in polymer degradation and environmental chemistry. These studies contribute to a deeper understanding of molecular transformations that could impact various industrial applications.

In conclusion, 2-Ethoxy-2-phenylacetonitrile (CAS No. 33224-69-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical synthesis underscores its importance in drug development, while its utility in materials science highlights its potential beyond traditional chemical applications. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in synthetic chemistry for years to come.